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Compound of Interest

Compound Name: Ertapenem

Cat. No.: B1671056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of ertapenem solutions

for use in in vitro antimicrobial susceptibility testing (AST), such as the determination of

Minimum Inhibitory Concentrations (MICs) via broth microdilution. The procedures outlined are

based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI)

and data on the stability of ertapenem.

Introduction
Ertapenem is a broad-spectrum carbapenem antibiotic effective against a wide range of Gram-

positive and Gram-negative bacteria. Accurate and reproducible in vitro susceptibility testing is

crucial for determining its efficacy against specific bacterial isolates, guiding clinical therapy,

and monitoring the emergence of resistance. The preparation of the ertapenem solution is a

critical first step that can significantly impact the accuracy of AST results. This protocol details

the standardized preparation of an ertapenem stock solution and its subsequent dilution for

use in broth microdilution assays.

Data Presentation: Ertapenem Solution Stability
The stability of ertapenem in solution is dependent on the concentration, solvent, and storage

temperature. It is crucial to adhere to recommended storage conditions to maintain the potency

of the antibiotic throughout the experiment. Dextrose-containing diluents should not be used.[1]

[2]
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Parameter Condition Stability Data

Solvent/Diluent
Water for Injection, 0.9%

Sodium Chloride

Recommended for

reconstitution.[1][2]

Cation-Adjusted Mueller-

Hinton Broth (CAMHB)

Standard diluent for broth

microdilution.[3]

Storage of Reconstituted

Solution (e.g., 100 mg/mL)
Room Temperature (~25°C)

Use within 6 hours of

preparation.[1]

Refrigerated (2-8°C) Stable for up to 24 hours.[1]

Storage of Diluted Solution

(e.g., in CAMHB)
Room Temperature (~25°C)

Should be used immediately

after preparation.

Refrigerated (2-8°C)
Use within 4 hours after

removal from refrigeration.[1]

Frozen Storage Not Recommended
Solutions of ertapenem should

not be frozen.[1]

Experimental Protocols
This section outlines the step-by-step methodology for preparing ertapenem solutions for MIC

determination by broth microdilution, in accordance with CLSI guidelines.

Materials
Ertapenem analytical standard powder

Sterile, deionized water or Water for Injection

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile polypropylene tubes

Calibrated pipettes and sterile tips

Vortex mixer
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Sterile 96-well microtiter plates

Protocol 1: Preparation of Ertapenem Stock Solution
(1280 µg/mL)
This protocol is designed to create a high-concentration stock solution that can be easily

diluted for susceptibility testing. A stock concentration of at least 1000 µg/mL is recommended.

Calculate the required mass of ertapenem powder. Account for the potency of the

ertapenem standard, which is provided by the manufacturer. The formula is: Mass (mg) =

(Volume (mL) x Concentration (µg/mL)) / Potency (µg/mg) Example: To prepare 10 mL of a

1280 µg/mL solution from a powder with a potency of 980 µg/mg: Mass = (10 mL x 1280

µg/mL) / 980 µg/mg = 13.06 mg

Weigh the calculated amount of ertapenem powder using an analytical balance.

Reconstitute the powder. Add the appropriate volume of sterile, deionized water to the vial

containing the ertapenem powder to achieve a final concentration of 1280 µg/mL.

Ensure complete dissolution. Vortex the solution thoroughly until all the powder is dissolved.

The solution should be clear and colorless to pale yellow.

Storage of Stock Solution. If not for immediate use, the stock solution can be stored at 2-8°C

for up to 24 hours. For longer-term storage, aliquoting and freezing at -60°C or below is a

general practice for many antibiotics, however, it is noted that ertapenem solutions should

not be frozen. Therefore, it is recommended to prepare fresh stock solutions on the day of

the experiment.

Protocol 2: Preparation of Working Solutions for Broth
Microdilution
This protocol describes the serial dilution of the stock solution in CAMHB to achieve the final

concentrations for the MIC assay in a 96-well plate.

Prepare an intermediate dilution. From the 1280 µg/mL stock solution, prepare an

intermediate dilution in CAMHB. For example, to achieve a top concentration of 64 µg/mL in
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the final assay, this intermediate solution will need to be at 128 µg/mL (as it will be further

diluted 1:1 with the bacterial inoculum in the plate).

Perform serial dilutions. In a series of sterile tubes, perform two-fold serial dilutions of the

intermediate ertapenem solution using CAMHB as the diluent to create a range of

concentrations.

Dispense into microtiter plate. Aliquot 50 µL of each ertapenem dilution into the appropriate

wells of a 96-well microtiter plate. Also, include a growth control well (50 µL of CAMHB

without antibiotic) and a sterility control well (100 µL of uninoculated CAMHB).

Inoculate the plate. Add 50 µL of the standardized bacterial inoculum (prepared according to

CLSI guidelines to a final concentration of 5 x 10^5 CFU/mL in the well) to each well, except

for the sterility control.

Incubate the plate. Incubate the microtiter plate at 35°C for 16-20 hours in ambient air.

Determine the MIC. The MIC is the lowest concentration of ertapenem that completely

inhibits visible growth of the bacteria.
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Caption: Workflow for Ertapenem Solution Preparation.
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Caption: Key Factors Affecting Ertapenem Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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